3-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)propanamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H15N3O4S2/c1-11-6-7-13-14(10-11)26-18(19-13)20-16(22)8-9-21-17(23)12-4-2-3-5-15(12)27(21,24)25/h2-7,10H,8-9H2,1H3,(H,19,20,22)
• InChI Key: ZBADMRQQPKCUSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CCN3C(=O)C4=CC=CC=C4S3(=O)=O
• Molecular Formula: C18H15N3O4S2
• Molecular Weight: 401.5 g/mol
• CAS No.: 899954-92-8

Description

The compound is a complex organic molecule that contains several interesting functional groups, including a benzo[d]isothiazol-2(3H)-yl group and a methylbenzo[d]thiazol-2-yl group. These groups are part of larger classes of compounds known as isothiazoles and thiazoles, respectively, which are sulfur and nitrogen-containing heterocycles. These types of compounds are often found in pharmaceuticals and functional molecules.

Scientific Research Applications

Environmental and Health Impact Studies

• Human Exposure and Health Implications

  • Methylisothiazolinone and methylchloroisothiazolinone are used as biocides in products like cosmetics and cleaning agents. Research has focused on the human exposure to these compounds, using metabolites like N-methylmalonamic acid (NMMA) as biomarkers. For instance, the presence of NMMA in the urine of children and adolescents in Germany was studied to assess exposure levels and potential health implications (Murawski et al., 2020).

• Metabolism and Kinetics

  • The metabolism and excretion kinetics of chloromethylisothiazolinone and methylisothiazolinone were studied in human volunteers, providing insight into the body's processing of these compounds and their specific metabolites. This research contributes to understanding the biological interactions and potential effects of exposure to such compounds (Schettgen et al., 2021).

Industrial and Consumer Product Considerations

• Usage in Consumer Products

  • Isothiazolinones are used extensively in industrial and consumer products as biocides and preservatives. Studies have examined the prevalence of contact allergies to these compounds, which can occur in various settings, including occupational environments. For instance, patch testing with preservatives, antimicrobials, and industrial biocides has been conducted to understand the allergenic potential of these substances (Schnuch et al., 1998).

• Allergenic Potential and Regulatory Implications

  • The allergenic potential of isothiazolinones, specifically related to their use in products, has been a subject of concern. The increasing rates of skin sensitization have prompted studies to track exposure and potentially adjust regulatory measures, especially in cosmetics and household products (Schettgen et al., 2019).